Cas no 13999-11-6 (2-THIOPHENE-5-D-CARBOXYLIC ACID)

• Product Name: 2-THIOPHENE-5-D-CARBOXYLIC ACID
• CAS No: 13999-11-6
• MF: C₅H₃DO₂S
• MW: 129.16
• CID: 902999
• PubChem ID: 12207180
• Update Time: 2024-02-29

2-THIOPHENE-5-D-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-thiophene-5-d-carboxylic acid
• 2-THIOPHENE-5-D-CARBOXYLIC ACID

• Inchi： 1S/C5H4O2S/c6-5(7)4-2-1-3-8-4/h1-3H,(H,6,7)/i3D
• InChI Key： QERYCTSHXKAMIS-WFVSFCRTSA-N
• SMILES： C1(SC([2H])=CC=1)C(=O)O

Computed Properties

• Exact Mass: 128.99947729g/mol
• Monoisotopic Mass: 128.99947729g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids